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Compound of Interest

Compound Name: 101536-55-4

CAS No.: 101536-55-4

Cat. No.: B612601

Get Quote

Executive Summary & Risk Profile
Tacrolimus Monohydrate (CAS 101536-55-4) is not a standard laboratory reagent; it is a potent

macrolide immunosuppressant. In a drug development context, it must be treated as a High

Potency Active Pharmaceutical Ingredient (HPAPI).

Standard laboratory safety practices (standard fume hood, lab coat, safety glasses) are

insufficient for handling this substance in powder form. The primary risks are reproductive

toxicity and specific target organ toxicity (immune system, kidneys) at microgram levels.

Hazard Classification (GHS):

Acute Toxicity (Oral): Category 3 (Toxic if swallowed)[1]

Reproductive Toxicity: Category 2 (Suspected of damaging fertility or the unborn child)

STOT-RE: Category 1 (Causes damage to organs through prolonged/repeated exposure)
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Occupational Exposure Band (OEB): Treat as OEB 5 (Target OEL < 1 µg/m³). Rationale:

Published TWA limits are as low as 0.2 µg/m³. This requires full containment.[2][3]

Hierarchy of Controls: The "Containment First" Strategy
Do not rely solely on PPE.[4] PPE is the last line of defense. The safety of your workflow

depends on Engineering Controls.

Figure 1: Hierarchy of Controls for HPAPI Handling. Containment (Level 2) is the primary safety driver.

1. Elimination/Substitution
(Rarely possible in specific research)

2. Engineering Controls
(CRITICAL: Isolators/Gloveboxes)

3. Administrative Controls
(SOPs, Training, Restricted Access)

4. PPE
(PAPR, Double Gloves, Tyvek)

Click to download full resolution via product page

Personal Protective Equipment (PPE) Specifications
When engineering controls (isolators) are breached or during cleaning/maintenance, the

following PPE is mandatory.
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PPE Category Specification Scientific Rationale

Respiratory

PAPR (Powered Air Purifying

Respirator) with HEPA filters

OR Full-face N100/P3 mask.

N95 is inadequate. The

protection factor (APF) of an

N95 (10) is insufficient for

nanogram-level potency. A

PAPR provides positive

pressure, preventing inward

leakage.

Dermal (Hands)

Double Gloving (Nitrile). Outer

glove: Extended cuff (minimum

5 mil).

Permeation Defense.

Tacrolimus is lipophilic. Double

gloving creates a tortuous path

for permeation and allows the

outer glove to be stripped

immediately upon

contamination.

Dermal (Body)

Tyvek® 400 (or equivalent

impervious coverall) with

integrated hood and booties.

Dust Exclusion. Cotton lab

coats trap potent powders and

become a source of secondary

exposure outside the lab.

Ocular
Chemical Goggles (if not using

full-face respirator).

Mucosal Absorption. Prevents

absorption through the tear

ducts (lacrimal puncta).

Operational Protocol: Handling & Weighing
Objective: Weigh 10 mg of Tacrolimus Monohydrate for stock solution preparation.

Phase A: Preparation & Gowning (Donning)
Verify Engineering: Check magnehelic gauge on the Glovebox/Isolator. Pressure should be

negative (-0.5 to -1.5 inches WC) relative to the room.

Donning Sequence:

Shoe covers.
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Tyvek suit (zip fully).

Inner gloves (taped to suit sleeves).

Respiratory protection (PAPR/Full Face).[5]

Outer gloves (extended cuff).

Phase B: The Weighing Procedure (Inside Containment)
Static Control: Use an anti-static gun or bar inside the weigh station. Tacrolimus powder is

static-prone; static discharge can cause aerosolization.

Weighing:

Place a tared vial inside the balance.

Use a disposable spatula. Do not reuse spatulas.

Transfer powder gently. Do not dump.

Cap the vial immediately after weighing.

Wipe the exterior of the vial with a solvent-dampened wipe (Ethanol 70%) before removing

it from the containment zone.

Phase C: De-Gowning (Doffing)
Critical Step: The highest risk of exposure occurs here due to resuspension of dust from

PPE.

Sequence:

Remove outer gloves (turn inside out) and dispose of in biohazard/chem-waste bin inside

the doffing area.

Remove Tyvek suit (roll down from shoulders, keeping the outside surface contained).

Remove respirator (wipe down with disinfectant).
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Remove inner gloves.

Wash hands with soap and cool water (warm water opens pores).

Figure 2: Unidirectional Flow for Personnel to prevent cross-contamination.
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Decontamination & Disposal
Chemical Inactivation: Tacrolimus is susceptible to alkaline hydrolysis and oxidation.

Cleaning Agent: A two-step process is required.[2][6][7]

Solubilization: Wipe with 70% Ethanol or Acetonitrile (Tacrolimus is insoluble in water).

Degradation: Follow with a wipe of 0.1M Sodium Hydroxide (NaOH) or a specific oxidative

decontaminant (e.g., dilute bleach or peroxide-based cleaner). Note: Alkaline hydrolysis

degrades the lactone ring.

Spill Response:

Evacuate: Clear the immediate area.

PPE Up: Don full PPE (PAPR, Double Gloves, Tyvek).

Contain: Cover spill with damp paper towels (do not dry sweep).

Remove: Use HEPA-filtered vacuum or wet-wipe method.

Disposal: All waste (wipes, PPE, spatulas) must be incinerated. Label as "Cytotoxic/High

Potency Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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monohydrate-cas-101536-55-4-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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